Cas no 2757959-52-5 (4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid)

• Product Name: 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid
• CAS No: 2757959-52-5
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 5886354
• PubChem ID: 165763077
• Update Time: 2025-06-07

4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid
• 2757959-52-5
• EN300-37100887
• 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid

• Inchi： 1S/C9H7F3N2O5/c1-2-3(7(16)17)4(5(13)15)6(19-2)14-8(18)9(10,11)12/h1H3,(H2,13,15)(H,14,18)(H,16,17)
• InChI Key： PSBBDQLRFVTYKA-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(N)=O)C(C(=O)O)=C(C)O1)=O)(F)F

Computed Properties

• Exact Mass: 280.03070581g/mol
• Monoisotopic Mass: 280.03070581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 123Ų

Additional information on 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid

Introduction to 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid (CAS No. 2757959-52-5)

4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2757959-52-5, represents a class of molecules with potential applications in the development of novel therapeutic agents. The structural framework of this compound incorporates multiple functional groups, including a carbamoyl group, a methyl substituent, and a trifluoroacetamide moiety, which contribute to its unique chemical properties and reactivity.

The significance of 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid lies in its versatility as a building block for more complex pharmacophores. The presence of the furan ring provides a rigid aromatic core, while the carboxylic acid and amide functionalities offer opportunities for further derivatization and bioconjugation. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and target specificity.

In recent years, there has been growing interest in furan-based derivatives due to their demonstrated biological activity across various disease pathways. The incorporation of fluorine atoms, as seen in the trifluoroacetamide group, further modulates the electronic properties of the molecule, potentially improving its pharmacokinetic profile. This has made 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid a subject of extensive research in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory and immunomodulatory agents. The furan ring is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. Additionally, the amide functionality can serve as a linker for peptide mimetics or protein conjugates, which are increasingly used in targeted drug delivery systems. These attributes make 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid a promising candidate for further exploration in therapeutic applications.

The synthesis of 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid presents unique challenges due to its complex structural motif. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorous chemistry have streamlined the process of constructing fluorinated furans. These innovations not only improve yield but also enable the introduction of additional functional groups with precision.

Recent studies have highlighted the role of fluorinated compounds in enhancing drug efficacy and bioavailability. The electron-withdrawing nature of fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation. This property is particularly valuable in oral formulations where first-pass metabolism can significantly reduce drug activity. The presence of multiple fluorine atoms in 4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid may contribute to its stability under physiological conditions.

The compound’s potential extends beyond traditional small-molecule drug development. It has shown promise as a scaffold for biologics and biopharmaceuticals due to its ability to form stable interactions with biological targets. Researchers are exploring its use in peptidomimetics and enzyme inhibitors where the furan ring provides rigidity while the amide linkers allow for precise molecular recognition. Such applications could revolutionize treatments for neurological disorders and infectious diseases.

In conclusion,4-Carbamoyl-2-methyl-5-(2,2,2-trifluoroacetamido)furan-3-carboxylic acid (CAS No. 2757959-52-5) represents a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting inflammation、immunomodulation、and other critical biological pathways。With ongoing advancements in synthetic chemistry and drug design，the future applications of this compound are bound to expand，offering new hope for treating complex diseases.